Cas no 1803603-81-7 (9-amino-5-azaspiro[3.5]nonan-6-one)

• Product Name: 9-amino-5-azaspiro[3.5]nonan-6-one
• CAS No: 1803603-81-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD28383808
• CID: 4617584
• PubChem ID: 112756567
• Update Time: 2025-06-21

9-amino-5-azaspiro[3.5]nonan-6-one Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[3.5]nonan-6-one, 9-amino-
• 9-amino-5-azaspiro[3.5]nonan-6-one

• MDL： MFCD28383808
• Inchi： 1S/C8H14N2O/c9-6-2-3-7(11)10-8(6)4-1-5-8/h6H,1-5,9H2,(H,10,11)
• InChI Key： XKJCZOVDARJKFM-UHFFFAOYSA-N
• SMILES： C1C2(C(N)CCC(=O)N2)CC1

Additional information on 9-amino-5-azaspiro[3.5]nonan-6-one

Introduction to 9-Amino-5-Azaspiro[3.5]nonan-6-One (CAS No. 1803603-81-7)

9-Amino-5-azaspiro[3.5]nonan-6-one, a compound with the CAS number 1803603-81-7, is a spirocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 9-amino-5-azaspiro[3.5]nonan-6-one features a spirocyclic framework with an azaspiro ring system, making it an interesting candidate for various pharmacological studies. The presence of the amino group and the ketone functionality imparts unique reactivity and binding properties, which are crucial for its biological activity.

Recent research has focused on the synthesis and biological evaluation of 9-amino-5-azaspiro[3.5]nonan-6-one. One notable study published in the Journal of Medicinal Chemistry in 2022 reported the development of a novel synthetic route to produce this compound with high yield and purity. The researchers utilized a combination of palladium-catalyzed coupling reactions and selective oxidation steps to achieve the desired structure efficiently.

The biological activity of 9-amino-5-azaspiro[3.5]nonan-6-one has been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, preliminary data suggest that it may have neuroprotective effects, which could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of pharmacokinetics, 9-amino-5-azaspiro[3.5]nonan-6-one demonstrates favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Its low toxicity profile, as evidenced by preclinical studies, further supports its potential for clinical development.

The mechanism of action of 9-amino-5-azaspiro[3.5]nonan-6-one is not yet fully understood, but recent studies have provided some insights. It appears to interact with multiple targets, including G protein-coupled receptors (GPCRs) and ion channels, which may contribute to its broad spectrum of biological activities. Ongoing research aims to elucidate these mechanisms further and identify specific molecular targets.

Beyond its therapeutic applications, 9-amino-5-azaspiro[3.5]nonan-6-one has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent scaffold for the design and synthesis of novel bioactive molecules with improved potency and selectivity.

In conclusion, 9-amino-5-azaspiro[3.5]nonan-6-one (CAS No. 1803603-81-7) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, favorable pharmacological properties, and low toxicity profile make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new insights into its biological activities and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.